N1-(2-(1H-indol-3-yl)ethyl)-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N-[2-(1H-indol-3-yl)ethyl]oxamide
• InChI: InChI=1S/C28H31N5O3/c34-27(29-13-12-21-19-30-24-10-5-4-9-23(21)24)28(35)31-20-25(26-11-6-18-36-26)33-16-14-32(15-17-33)22-7-2-1-3-8-22/h1-11,18-19,25,30H,12-17,20H2,(H,29,34)(H,31,35)
• InChI Key: YNXNLNLLNCEOAU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(CNC(=O)C(=O)NCCC3=CNC4=CC=CC=C43)C5=CC=CO5
• Molecular Formula: C28H31N5O3
• Molecular Weight: 485.6 g/mol

Description

N1-(2-(1H-indol-3-yl)ethyl)-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C28H31N5O3 and its molecular weight is 485.588. The purity is usually 95%.
BenchChem offers high-quality N1-(2-(1H-indol-3-yl)ethyl)-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-(1H-indol-3-yl)ethyl)-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sigma Ligands with Subnanomolar Affinity

A study detailed the synthesis of derivatives including 4-(1H-indol-3-yl)-1-butyl-substituted 4-phenylpiperidines and related compounds, showcasing high affinity for sigma 1 and sigma 2 binding sites, alongside interactions with serotonin, dopamine, and adrenergic receptors. Introduction of specific substituents yielded very selective sigma 2 ligands with subnanomolar affinity, indicating potential for anxiolytic activity and good CNS penetration, which was demonstrated through various tests in rats (Perregaard, Moltzen, Meier, & Sanchez, 1995).

Visible-light-induced Aerobic Dearomative Reaction

Another study focused on the synthesis of oxazolo[3,2-a]indolone and spiro[furan-2,2'-indolin]one via a visible-light-induced aerobic dearomative reaction of indoles. This approach facilitated access to diverse indolone scaffolds, highlighting a novel method for the synthesis of heterocycle fused or spirocyclic compounds (Zhang, Duan, Li, Cheng, & Zhu, 2016).

PET Imaging of Microglia

Research into PET imaging of microglia by targeting the macrophage colony-stimulating factor 1 receptor (CSF1R) with specific radiotracers, such as [11C]CPPC, revealed the potential for noninvasive imaging of reactive microglia and disease-associated microglia contributing to neuroinflammation in vivo. This has implications for understanding neuropsychiatric disorders and the development of new therapeutics targeting neuroinflammation (Horti et al., 2019).

N,N'-Bisoxalamides in Catalysis

The utilization of N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO) and derivatives in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines highlights their role in facilitating coupling reactions crucial for the synthesis of pharmaceutically important building blocks (Bhunia, Kumar, & Ma, 2017).